Cas no 105-75-9 (Dibutyl fumarate)

Dibutyl fumarate structure

Product Name:Dibutyl fumarate

CAS No:105-75-9

Molecular Formula:C₁₂H₂₀O₄

Molecular Weight:228.2848

MDL:MFCD00065141

CID:35346

PubChem ID:87569911

Dibutyl fumarate Properties

Names and Identifiers

- Dibutyl fumarate
- 2-Butenedioic acid (2E)-, 1,4-dibutyl ester
- 2-Butenedioic acid (2E)-, dibutyl ester
- Bisomer DBF
- Butyl fumarate
- DBF
- Dibutyl (2e)-2-butenedioate
- Dibutyl ester of fumaric acid
- Dibutylester kyseliny fumarove
- Di-n-butyl fumarate
- Fumaric acid, dibutyl ester
- NSC 140
- RC Comonomer DBF
- Staflex DBF
- (E)-2-Butenedioic acid dibutyl ester
- stafexdbf
- dibutylester
- dibuthylfumarate
- Fumaric Acid Dibutyl Ester
- staflexDBF
- butylfumarate
- rccomonomerdbf
- Stafex DBF
- Dibutylmaleate
- dibutyl (E)-but-2-enedioate
- Fumaric acid, di-n-butyl ester
- 2-Butenedioic acid (E)-, dibutyl ester
- Dibutylester kyseliny fumarove [Czech]
- CQM31Z1NU9
- dibutyl (2E)-but-2-enedioate
- 2-Butenedioic acid dibutyl ester
- JBSLOWBPDRZSMB-BQYQJAHWSA-N
- 2-Butenedioic a
- AI3-09505
- NSC165581
- A895949
- MFCD00065141
- 4-02-00-02210 (Beilstein Handbook Reference)
- WLN: 4OV1U1VO4-T
- NS00079135
- 2-Butenedioic acid (e),dibutyl ester
- 1,4-dibutyl (2E)-but-2-enedioate
- Q27275660
- dibutyl but-2-enedioate
- (E)-dibutyl butenedioate
- EINECS 203-327-9
- F0116
- UNII-CQM31Z1NU9
- F0001-2446
- DS-2781
- J-520397
- DTXSID7021865
- AKOS015836351
- LS-14127
- SCHEMBL41998
- A801310
- CHEMBL3247950
- SCHEMBL28154
- NSC-140
- 2-Butenedioic acid, dibutyl ester, (2E)-
- NSC-165581
- NSC140
- 105-75-9
- EC 203-327-9
- 82807-35-0
- BRN 1726635
- DIBUTYL FUMARATE
- (E)-2-butenedioic acid dibutyl ester
- +Expand
- MDL： MFCD00065141
- InChIKey： JBSLOWBPDRZSMB-BQYQJAHWSA-N
- Inchi： 1S/C12H20O4/c1-3-5-9-15-11(13)7-8-12(14)16-10-6-4-2/h7-8H,3-6,9-10H2,1-2H3/b8-7+
- SMILES： O(C(/C(/[H])=C(\[H])/C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN： 1726635

Computed Properties

Exact Mass: 228.136159
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 10
Monoisotopic Mass: 228.136159
Heavy Atom Count: 16
Complexity: 209
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Surface Charge: 0
Topological Polar Surface Area: 52.6

Experimental Properties

Refractive Index: 1.4455-1.4475
Boiling Point: 285°C(lit.)
Melting Point: -18°C(lit.)
Flash Point: 90°C
FEMA: 2082
Color/Form: Colorless liquid.
Solubility: Soluble in ethanol, ether, acetone and other organic solvents, insoluble in water.
Density: 0.98

Dibutyl fumarate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038HP-25g	Dibutyl fumarate	105-75-9	>99%(GC)	25g	$31.00
A2B Chem LLC	AB50173-25g	Dibutyl fumarate	105-75-9	98%	25g	$12.00	2024-04-20
Aaron	AR0038Q1-25g	Dibutyl fumarate	105-75-9	95%	25g	$4.00
abcr	AB124320-25 g	Di-n-butyl fumarate, 98%; .	105-75-9	98%	25g	€44.90	2023-05-10
Ambeed	A127002-5g	Dibutyl fumarate	105-75-9	98%	5g	$6.0	2024-06-02
Apollo Scientific	OR964204-500g	Dibutyl fumarate	105-75-9	95%	500g	£55.00	2023-09-01
Chemenu	CM247554-500g	Dibutyl fumarate	105-75-9	98%	500g	$***	2023-04-03
eNovation Chemicals LLC	D552705-25g	Dibutyl fuMarate	105-75-9	97%	25g	$200	2022-06-06
Life Chemicals	F0001-2446-0.25g	Dibutyl fumarate	105-75-9	95%+	0.25g	$18.0	2023-09-07
TRC	D428070-100mg	Dibutyl Fumarate	105-75-9		100mg	$87.00	2023-05-18

Dibutyl fumarate Synthesis

Synthetic Circuit 1

87-69-4

71-36-3

105-75-9

6280-99-5

87-92-3

Reaction Conditions

1.1 Catalysts: Molybdenum, oxobis(8-quinolinolato-N1,O8)- Solvents: 1-Butanol ; 12 h, 160 °C

Reference

Single-Site Molybdenum Catalyst for the Synthesis of Fumarate

Jiang, Huifang; et al, ChemCatChem, 2019, 11(17), 4291-4296

Dibutyl fumarate Raw materials

Dibutyl fumarate Preparation Products

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Dibutyl fumarate Related Literature

1. Enzymatic synthesis of unsaturated polyesters: functionalization and reversibility of the aza-Michael addition of pendants

Alessandro Pellis,Polly Ann Hanson,James W. Comerford,James H. Clark,Thomas J. Farmer Polym. Chem. 2019 10 843
2. Conformations of some αβ-unsaturated carbonyl compounds. Part VII. Assignments of Raman and infrared spectra of dimethyl, diethyl, and di-n-butyl fumarates and maleates

David A. C. Compton,William O. George,Alan J. Porter J. Chem. Soc. Perkin Trans. 2 1975 400
3. Conversion of biomass-derived feedstocks into value-added chemicals over single-atom catalysts

Sudipta De,Anand S. Burange,Rafael Luque Green Chem. 2022 24 2267
4. Conformations of some αβ-unsaturated carbonyl compounds. Part IV. Infrared spectra of dimethyl, diethyl, and di-n-butyl fumarates and maleates

William O. George,Alan J. Porter J. Chem. Soc. Perkin Trans. 2 1973 954
5. Hydrophobic Effects in 1,3-Dipolar Cycloaddition of C,N-Diphenylnitrone with Dibutyl fumarate in Aqueous Solutions

Mohammed R. Gholami,Aziz Habibi Yangjeh J. Chem. Res. (S) 1999 226
6. Tuning the catalytic performance of metal–organic frameworks in fine chemistry by active site engineering

Frederik Vermoortele,Rob Ameloot,Luc Alaerts,Roman Matthessen,Bert Carlier,Enrique V. Ramos Fernandez,Jorge Gascon,Freek Kapteijn,Dirk E. De Vos J. Mater. Chem. 2012 22 10313
7. Ruthenium-catalysed oxidative coupling of vinyl derivatives and application in tandem hydrogenation

Naba Abuhafez,Hervé Ruffin,Raghu Kamaraj,Christian Bruneau,Rafael Gramage-Doria Catal. Sci. Technol. 2021 11 5772
8. Transfer hydrogenation promoted by N-heterocyclic carbene and water

Terumasa Kato,Shin-ichi Matsuoka,Masato Suzuki Chem. Commun. 2015 51 13906
9. Deoxygenation reactions in organic synthesis catalyzed by dioxomolybdenum(vi) complexes

Samuel Suárez-Pantiga,Roberto Sanz Org. Biomol. Chem. 2021 19 10472
10. Transition metal-catalyzed deoxydehydration: missing pieces of the puzzle

Friederike C. Jentoft Catal. Sci. Technol. 2022 12 6308

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